Cas no 1361760-83-9 (Methyl 5-chloro-6-(2,6-dichlorophenyl)nicotinate)

• Product Name: Methyl 5-chloro-6-(2,6-dichlorophenyl)nicotinate
• CAS No: 1361760-83-9
• MF: C₁₃H₈Cl₃NO₂
• MW: 316.567120552063
• CID: 4927119
• Update Time: 2025-05-20

Methyl 5-chloro-6-(2,6-dichlorophenyl)nicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-chloro-6-(2,6-dichlorophenyl)nicotinate

• Inchi： 1S/C13H8Cl3NO2/c1-19-13(18)7-5-10(16)12(17-6-7)11-8(14)3-2-4-9(11)15/h2-6H,1H3
• InChI Key： UKXRUSBBUSIARO-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(=O)OC)=CN=C1C1C(=CC=CC=1Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 319
• XLogP3: 4.3
• Topological Polar Surface Area: 39.2

Additional information on Methyl 5-chloro-6-(2,6-dichlorophenyl)nicotinate

Methyl 5-chloro-6-(2,6-dichlorophenyl)nicotinate (CAS No. 1361760-83-9)

Methyl 5-chloro-6-(2,6-dichlorophenyl)nicotinate, identified by the CAS registry number 1361760-83-9, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is a derivative of nicotinic acid, which is a key component in the synthesis of various pharmaceuticals and agrochemicals. The structure of Methyl 5-chloro-6-(2,6-dichlorophenyl)nicotinate consists of a nicotinate backbone with specific substituents that confer unique chemical properties.

The chemical structure of this compound is characterized by the presence of a methyl group attached to the nicotinate ring, along with chlorine atoms at specific positions. The 5-chloro and 6-(2,6-dichlorophenyl) substituents play a crucial role in determining its reactivity and stability. Recent studies have highlighted the importance of such substituted nicotinates in the development of advanced materials, particularly in the field of optoelectronics.

One of the most notable applications of Methyl 5-chloro-6-(2,6-dichlorophenyl)nicotinate is in the synthesis of high-performance organic semiconductors. Researchers have demonstrated that this compound can be used as a building block for creating materials with exceptional charge transport properties. These materials are being explored for use in next-generation electronic devices, including flexible displays and solar cells.

In addition to its electronic applications, this compound has also shown potential in the field of medicinal chemistry. Studies have indicated that derivatives of nicotinic acid, such as Methyl 5-chloro-6-(2,6-dichlorophenyl)nicotinate, may exhibit bioactivity against certain enzymes and receptors. This makes them promising candidates for drug discovery programs targeting various therapeutic areas.

The synthesis of Methyl 5-chloro-6-(2,6-dichlorophenyl)nicotinate involves a multi-step process that typically includes nucleophilic substitution and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production pathways for this compound. These improvements are expected to enhance its scalability for industrial applications.

From an environmental perspective, understanding the degradation pathways and ecological impact of Methyl 5-chloro-6-(2,6-dichlorophenyl)nicotinate is crucial for ensuring sustainable practices. Research into its environmental fate has revealed that it undergoes biodegradation under specific conditions, which aligns with current global efforts to promote green chemistry principles.

In conclusion, Methyl 5-chloro-6-(2,6-dichlorophenyl)nicotinate (CAS No. 1361760-83-9) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties make it an invaluable tool in both academic research and industrial development. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in shaping future technological advancements.